Cas no 1286699-39-5 (ethyl 4-1-(3,4-difluorobenzoyl)azetidine-3-carbonylpiperazine-1-carboxylate)

• Product Name: ethyl 4-1-(3,4-difluorobenzoyl)azetidine-3-carbonylpiperazine-1-carboxylate
• CAS No: 1286699-39-5
• MF: C₁₈H₂₁F₂N₃O₄
• MW: 381.373851537704
• CID: 6189169
• PubChem ID: 52907496
• Update Time: 2025-06-30

ethyl 4-1-(3,4-difluorobenzoyl)azetidine-3-carbonylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-1-(3,4-difluorobenzoyl)azetidine-3-carbonylpiperazine-1-carboxylate
• ethyl 4-[1-(3,4-difluorobenzoyl)azetidine-3-carbonyl]piperazine-1-carboxylate
• VU0532977-1
• F6125-3324
• 1286699-39-5
• ethyl 4-(1-(3,4-difluorobenzoyl)azetidine-3-carbonyl)piperazine-1-carboxylate
• AKOS024533225

• Inchi： 1S/C18H21F2N3O4/c1-2-27-18(26)22-7-5-21(6-8-22)17(25)13-10-23(11-13)16(24)12-3-4-14(19)15(20)9-12/h3-4,9,13H,2,5-8,10-11H2,1H3
• InChI Key： HGFOORAOEHXOOC-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(N1CC(C(N2CCN(C(=O)OCC)CC2)=O)C1)=O)F

Computed Properties

• Exact Mass: 381.15001248g/mol
• Monoisotopic Mass: 381.15001248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.2Ų

Additional information on ethyl 4-1-(3,4-difluorobenzoyl)azetidine-3-carbonylpiperazine-1-carboxylate

Research Brief on Ethyl 4-1-(3,4-Difluorobenzoyl)Azetidine-3-Carbonylpiperazine-1-Carboxylate (CAS: 1286699-39-5)

The compound ethyl 4-1-(3,4-difluorobenzoyl)azetidine-3-carbonylpiperazine-1-carboxylate (CAS: 1286699-39-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical relevance.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymatic pathways. Its unique structural features, including the azetidine and piperazine moieties, contribute to its ability to interact with biological targets with high affinity and selectivity. Researchers have explored its utility in the development of drugs for conditions such as inflammatory diseases, cancer, and neurological disorders.

One of the most notable advancements involves the optimization of the synthetic route for ethyl 4-1-(3,4-difluorobenzoyl)azetidine-3-carbonylpiperazine-1-carboxylate. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a scalable and efficient method for its production, achieving high yields and purity. This breakthrough is expected to facilitate further preclinical and clinical investigations.

In terms of pharmacological activity, preliminary in vitro and in vivo studies have shown promising results. The compound exhibits potent inhibitory effects on specific protein kinases involved in cell proliferation and inflammation. For instance, a recent study revealed its ability to suppress the activity of a kinase implicated in rheumatoid arthritis, suggesting its potential as a therapeutic agent for autoimmune diseases.

Despite these encouraging findings, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization to enhance its therapeutic efficacy. Ongoing research is focused on structural modifications to improve these parameters while retaining its target specificity.

In conclusion, ethyl 4-1-(3,4-difluorobenzoyl)azetidine-3-carbonylpiperazine-1-carboxylate represents a promising candidate for drug development, with its unique chemical structure and biological activity offering multiple avenues for therapeutic innovation. Continued research and collaboration across academic and industrial sectors will be essential to translate these findings into clinical applications.